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Compound of Interest

Compound Name: 1-Benzhydrylazetidin-3-ol

Cat. No.: B014779 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Benzhydrylazetidin-3-ol, ensuring the protection of personnel and the

environment.

1. Immediate Safety Precautions and Hazard Identification

1-Benzhydrylazetidin-3-ol is a hazardous chemical that requires careful handling. According

to safety data sheets, it is classified as causing severe skin burns and eye damage.[1] In case

of exposure, it is crucial to take the following first-aid measures:

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[1]

Eye Contact: Rinse eyes cautiously with water for several minutes, removing contact lenses

if present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[3]
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting and seek immediate medical

attention.[1][2][3]

Personal protective equipment (PPE) is mandatory when handling this compound. This

includes protective gloves, protective clothing, and eye/face protection.[1][2] All handling should

be performed in a well-ventilated area or under a chemical fume hood.[2]

2. Proper Disposal Procedure

The disposal of 1-Benzhydrylazetidin-3-ol must be conducted in accordance with local,

regional, and national hazardous waste regulations.[2] It should not be released into the

environment or disposed of down the drain.[2] The primary method of disposal is through an

approved waste disposal plant.[2]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Treat all 1-Benzhydrylazetidin-3-ol waste, including contaminated materials like gloves,

weighing papers, and pipette tips, as hazardous waste.

Store this waste in a dedicated, properly labeled, and sealed container. The container

must be compatible with the chemical.

Do not mix 1-Benzhydrylazetidin-3-ol waste with other incompatible waste streams. It is

incompatible with acids, reducing agents, and oxidizing agents.[2]

Container Management:

Use a sturdy, leak-proof container for waste collection.

The container must be kept closed at all times, except when adding waste.

Label the container clearly with "Hazardous Waste" and the full chemical name: "1-
Benzhydrylazetidin-3-ol". Include the date when waste was first added.

Storage:
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Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from incompatible materials.

The storage area should be secure and have secondary containment to prevent spills.

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup.

Provide them with accurate information about the waste, including its composition and

quantity.

3. Quantitative Data Summary

Parameter Value Reference

CAS Number 18621-17-5 [1][2]

Molecular Formula C16H17NO [4]

Melting Point 106 °C [5]

Boiling Point 353.8±42.0 °C (Predicted) [5]

GHS Hazard Classifications

Skin Corrosion/Irritation

(Category 1B), Serious Eye

Damage/Eye Irritation

(Category 1), Specific target

organ toxicity — single

exposure (Category 3,

Respiratory system)

[2]

4. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Benzhydrylazetidin-3-ol.
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Disposal Workflow for 1-Benzhydrylazetidin-3-ol
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This guide provides a framework for the safe and compliant disposal of 1-Benzhydrylazetidin-
3-ol. Always consult your institution's specific safety protocols and the most recent Safety Data

Sheet (SDS) before handling any chemical. By adhering to these procedures, you contribute to

a safer laboratory environment and ensure responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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